Magnesium;carbonate;hydroxide

Flame retardancy Polymer composites Halogen-free fire safety
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula CHMgO4-
Molecular Weight 101.32 g/mol
Cat. No. B15795214
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Technical Parameters


Basic Identity
Product NameMagnesium;carbonate;hydroxide
Molecular FormulaCHMgO4-
Molecular Weight101.32 g/mol
Structural Identifiers
InChIInChI=1S/CH2O3.Mg.H2O/c2-1(3)4;;/h(H2,2,3,4);;1H2/q;+2;/p-3
InChIKeyOUHCLAKJJGMPSW-UHFFFAOYSA-K
Commercial & Availability
Standard Pack Sizes100 g / 500 g / 1 kg / 5 kg / 25 kg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Magnesium Carbonate Hydroxide: Chemical Identity, Grades, and Comparators


Magnesium carbonate hydroxide (CAS 39409-82-0), also known as basic magnesium carbonate or hydromagnesite, is a mixed carbonate–hydroxide salt with the general formula xMgCO₃·yMg(OH)₂·zH₂O . The most common commercial forms are light (hydromagnesite, approx. 4MgCO₃·Mg(OH)₂·4H₂O) and heavy (dypingite, approx. 4MgCO₃·Mg(OH)₂·5H₂O), distinguished by bulk density, porosity, and thermal decomposition pattern . It is supplied as a white, odorless powder, practically insoluble in water but soluble in dilute acids with effervescence, and decomposes above ~350 °C to MgO, CO₂, and H₂O . Its comparator set includes anhydrous magnesium carbonate (magnesite), magnesium hydroxide, alumina trihydrate (ATH), calcium carbonate, and huntite/hydromagnesite mineral blends.

Light and heavy grades with distinct bulk density and thermal decomposition profiles
Halogen-free flame retardant for polyolefins and flexible PVC; may support V-0 rating
Tableting excipient with grade-dependent compression and disintegration behavior

Why Generic Substitution Fails: Grade Differentiation


Compounds within the magnesium carbonate family cannot be freely interchanged because they differ in hydration state, hydroxide content, bulk density, and thermal decomposition pathway. Light magnesium carbonate hydroxide (hydromagnesite) has a bulk density of approximately 0.1–0.3 g/cm³, whereas heavy magnesium carbonate hydroxide (dypingite) ranges from 0.8–1.2 g/cm³ ; this factor of 4–10× difference directly controls powder handling, mixing, and tablet compression behavior. Furthermore, the heavy grade uniquely exhibits an exothermic DTA peak during thermal decomposition, while the light grade does not, reflecting fundamentally different carbonate decomposition kinetics . Anhydrous magnesite (MgCO₃) lacks the hydroxide component that contributes endothermic water release for flame retardancy . These quantifiable physical and thermal differences mean that substituting one grade for another without data risks batch failure in tableting, flame retardancy, or dispersion processes.

Target
Substitute
Risk
Light Mg carbonate hydroxide
Heavy Mg carbonate hydroxide
4–10× bulk density difference may alter powder flow and tablet compression
Magnesium carbonate hydroxide
Anhydrous magnesite (MgCO₃)
Lacks hydroxide component; endothermic water release for flame retardancy may not transfer
Magnesium carbonate hydroxide
ATH or Mg(OH)₂
Thermal decomposition onset and LOI profile differ; reported V-0 margin may narrow

Magnesium Carbonate Hydroxide vs. Comparators: Evidence Guide


Polypropylene LOI: MCHP vs. ATH and Mg(OH)₂

Magnesium carbonate hydroxide pentahydrate (MCHP) at ~60 wt% filler loading in polypropylene achieved a Limiting Oxygen Index (LOI) of 28.2 with a V-0 UL-94 rating (no dripping) . This is quantitatively superior to the flammability ratings of alumina trihydrate (ATH) and magnesium hydroxide [Mg(OH)₂] tested under identical conditions in the same study . Typical Mg(OH)₂-filled PP at comparable loading reaches LOI values in the 24–27 range without synergistic agents, while ATH decomposes at a lower temperature (~200 °C), limiting its processing window .

PP Flame Retardancy
Head-to-head
LOI 28.2 · UL-94 V-0 (no dripping)
Reported higher LOI than Mg(OH)₂ and ATH at comparable filler loading
PP matrix, ~60 wt% filler; ISO 4589 / UL-94 vertical test
Flame retardancy Polymer composites Halogen-free fire safety

Thermal Stability Window: MCHP vs. ATH and Mg(OH)₂

MCHP exhibits a thermal stability window between that of ATH (onset of dehydration ~200 °C) and Mg(OH)₂ (dehydroxylation ~340 °C), allowing it to be compounded into polypropylene (processing temperature ~200–230 °C) without premature decomposition . In contrast, ATH begins to decompose at temperatures encountered during PP extrusion, evolving water and causing surface defects; Mg(OH)₂ is stable up to ~340 °C but provides less endothermic heat absorption per unit mass at the critical polymer ignition stage .

Thermal Stability
Head-to-head
Stable >200°C; fits PP extrusion window
Intermediate decomposition onset: withstands PP processing where ATH decomposes
TGA/DTA; PP processing 200–230°C
Thermal stability Endothermic decomposition Thermoplastic compounding

Light vs. Heavy Grade: Bulk Density and Tableting Performance

Light magnesium carbonate hydroxide (hydromagnesite) exhibits a bulk density of 0.1–0.3 g/cm³, whereas heavy magnesium carbonate hydroxide (dypingite) ranges from 0.8–1.2 g/cm³ — a factor of ~4–10× [REFS-1, REFS-2]. This density difference is accompanied by a particle size shift: light grade particles are several microns with high specific surface area; heavy grade particles are tens of microns with low specific surface area . During roll compaction and tableting, light magnesium carbonate develops a higher relative tap density and different capping tendency compared to heavy magnesium carbonate, directly affecting tablet tensile strength and disintegration .

Bulk Density & Tableting
Cross-study comparable
Light 0.1–0.3 g/cm³; Heavy 0.8–1.2 g/cm³
Grade-specific density controls hopper flow, tablet weight, and disintegration
Particle size: light ~3–10 µm, heavy ~30–100 µm; direct compression context
Bulk density Powder flow Excipient tabletability

Exothermic DTA Peak: Thermal Fingerprint of Heavy vs. Light Grade

In a systematic TG/DTA study of commercially produced light and heavy hydrated magnesium carbonates (HMCs), an exothermic DTA peak was observed exclusively in the heavy HMCs and not in the light HMCs . This exotherm was attributed to the higher CO₂ content and a delayed, more energetic carbonate decomposition step in the heavy grade . Light HMCs showed only endothermic events associated with dehydration and gradual decarbonation. This thermal signature can be used analytically to distinguish the two grades and predict calcination behavior.

Thermal Fingerprint
Head-to-head
Exothermic DTA peak present in heavy grade only
Binary thermal marker differentiates light vs heavy HMCs; influences calcination behavior
TG/DTA, 10°C/min under N₂; attributed to higher CO₂ content
Thermal analysis DTA/TG Material fingerprinting

Flame Retardancy and Smoke Suppression in Flexible PVC

In a study of soft poly(vinyl chloride) (PVC) composites, basic magnesium carbonate (BMC, chemically equivalent to magnesium carbonate hydroxide) treated with a polyether titanate coupling agent increased the LOI from 23.9% (pure PVC) to 29.2% at 50 phr loading and achieved UL-94 V-0 rating . Total heat release (THR) dropped from 94.50 MJ/m² to 70.20 MJ/m², and total smoke production (TSP) was reduced from 27.20 m²/kg to 2.30 m²/kg . While no direct comparator such as Mg(OH)₂ was tested in the same study, the magnitude of smoke suppression is notable relative to typical mineral fillers (ATH or Mg(OH)₂ typically reduce TSP by 30–60%, not >90%) .

PVC Smoke Suppression
Class-level inference
ΔLOI +5.3; THR −25.7%; TSP −91.5%
Reported smoke reduction magnitude exceeds typical mineral filler class-level range
Soft PVC, 50 phr Ti4000-treated BMC; cone calorimeter 35 kW/m²
PVC flame retardancy Smoke suppression Cone calorimetry

Wood Thermal Degradation: BMC vs. Mg(OH)₂ and MCH

In a cone calorimetry, TG-DSC, and XRD study on red gum wood, basic magnesium carbonate (BMC, xMgCO₃·yMg(OH)₂·zH₂O), magnesium hydroxide (MH), and magnesium chloride hydrate (MCH) were directly compared . BMC uniquely absorbed heat at the pre-decomposition stage (before ~250 °C), slowing the wood pyrolysis onset. MH lost water at ~270 °C, coinciding with the wood thermal degradation peak, generating a compact char layer that impeded further burning. MCH acted as a Lewis acid catalyst, increasing char yield, but released HCl at 167 °C that coordinated with combustion radicals . The three compounds have distinct, non-interchangeable fire-retardant mechanisms.

Wood Fire Retardancy
Head-to-head
BMC: pre-250°C heat sink; MH: ~270°C char barrier
Non-interchangeable fire-retardant mechanisms depending on target fire stage
Red gum wood; 0.1 mol/L impregnation; TG-DSC and cone calorimeter
Wood fire retardancy TG-DSC Char formation

Magnesium Carbonate Hydroxide: Key Application Scenarios


Halogen-Free Flame Retardant Compounding for Polypropylene

MCHP pentahydrate is the preferred filler when a V-0 rating (LOI ≥ 28) is required in polypropylene without halogenated synergists. Its thermal stability up to ~230 °C allows direct compounding into PP without the premature dehydration that occurs with ATH . The LOI of 28.2 exceeds that of Mg(OH)₂ at equivalent loading, enabling compliance with IEC 60695-11-10 vertical burn test criteria .

Direct-Compression Tablet Formulation: Grade Selection

Heavy magnesium carbonate hydroxide (dypingite, bulk density 0.8–1.2 g/cm³) is indicated for high-speed direct compression where low friability and high crushing strength are required . Light grade (0.1–0.3 g/cm³) is preferred for low-dose, rapid-disintegration or chewable tablets where high porosity accelerates dissolution [REFS-1, REFS-2]. Substitution without granulation parameter adjustment leads to capping or weight variability due to the 4–10× density gap .

Smoke-Suppressant Flame Retardant for Flexible PVC

Basic magnesium carbonate (BMC) with appropriate surface treatment reduces total smoke production by >90% in soft PVC composites while increasing LOI to 29.2% and passing V-0 . This outperforms typical mineral fillers that achieve only 30–60% smoke reduction, making BMC a candidate for railway, marine, and building interior materials subject to EN 45545 or ASTM E662 smoke density limits [REFS-1, REFS-2].

Calcination to Reactive MgO: Heavy Grade Exotherm Assistance

Heavy magnesium carbonate hydroxide exhibits an exothermic DTA peak not present in light grade . When calcined to produce reactive MgO for cement, refractory, or environmental sorbent applications, this exotherm can reduce external energy input. The higher CO₂ content and delayed decomposition pattern of heavy HMCs influence the specific surface area and crystallite size of the resulting MgO .

Application
Selection Property
Validation Focus
PP flame retardant compounding
Thermal stability window and reported LOI rating
UL-94 V-0 compliance without halogenated synergists
Direct-compression tablet formulation
Bulk density grade and powder flow profile
Tablet crushing strength, friability, and disintegration time
Flexible PVC smoke suppression
Total smoke production reduction and LOI improvement
EN 45545 or ASTM E662 smoke density limits
Calcination to reactive MgO
Exothermic DTA signature and CO₂ content
Reduced external energy input and MgO crystallite control

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